Cas no 1003708-62-0 (3-bromo-5-methyl-1H-indole)

• Product Name: 3-bromo-5-methyl-1H-indole
• CAS No: 1003708-62-0
• MF: C₉H₈BrN
• MW: 210.070521354675
• MDL: MFCD09834649
• CID: 97655
• PubChem ID: 29919652
• Update Time: 2025-10-31

3-bromo-5-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3-bromo-5-methyl-
• 3-bromo-5-methyl-1H-indole
• A16183
• KB-235182
• PubChem8323
• FT-0745342
• SCHEMBL14149493
• EN300-1275498
• AM85438
• 1003708-62-0
• AC-27361
• DTXSID50652078
• AKOS012863638

• MDL： MFCD09834649
• Inchi： 1S/C9H8BrN/c1-6-2-3-9-7(4-6)8(10)5-11-9/h2-5,11H,1H3
• InChI Key： WUXQXAJZTZLYLQ-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 208.98404
• Monoisotopic Mass: 208.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.563±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 328.806 °C at 760 mmHg
• Flash Point: 152.657 °C
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 15.79
• LogP: 3.23880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-bromo-5-methyl-1H-indole

Professional Introduction to 3-bromo-5-methyl-1H-indole (CAS No. 1003708-62-0)

3-bromo-5-methyl-1H-indole is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1003708-62-0, is a derivative of indole, a core structural motif found in numerous biologically active molecules. The presence of both bromine and methyl substituents on the indole ring imparts unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically relevant compounds.

The indole scaffold is renowned for its versatility in medicinal chemistry due to its ability to interact with multiple biological targets. Specifically, 3-bromo-5-methyl-1H-indole has been explored for its potential in modulating enzyme activities and receptor interactions. Recent studies have highlighted its role as a precursor in the development of novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases.

In the realm of drug discovery, the brominated and methylated indoles are particularly interesting because they can serve as key building blocks for constructing more complex molecules. The bromine atom, in particular, provides a reactive site for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are fundamental in constructing carbon-carbon bonds, which are essential for creating intricate drug molecules.

One of the most compelling applications of 3-bromo-5-methyl-1H-indole is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. Protein-protein interactions are critical in many biological pathways, and modulating these interactions can lead to the development of drugs that address complex diseases more effectively. For instance, recent research has demonstrated that derivatives of this compound can inhibit the activity of kinases and other enzymes involved in tumor growth and progression.

The methyl group at the 5-position of the indole ring also contributes to the pharmacological profile of this compound by influencing its solubility, metabolic stability, and binding affinity to biological targets. This fine-tuning of structural features is crucial in optimizing drug candidates for better efficacy and reduced side effects. Computational modeling and high-throughput screening have been employed to identify promising derivatives of 3-bromo-5-methyl-1H-indole that exhibit enhanced biological activity.

Moreover, the growing interest in immunotherapy has led to investigations into how CAS No. 1003708-62-0-derived compounds can modulate immune responses. Indole derivatives have been shown to influence immune checkpoint pathways, making them potential candidates for combination therapies with existing immunotherapeutic agents. Preclinical studies have indicated that certain analogs of this compound can enhance T-cell activation and improve anti-tumor immunity.

The synthesis of 3-bromo-5-methyl-1H-indole involves multi-step organic transformations that highlight the synthetic prowess required in modern pharmaceutical chemistry. Starting from commercially available precursors such as tryptophan or indole itself, various functional groups can be introduced through sequential bromination, methylation, and other transformations. The efficiency and scalability of these synthetic routes are critical factors that determine their industrial applicability.

In conclusion, 3-bromo-5-methyl-1H-indole represents a versatile intermediate with significant potential in drug discovery and development. Its unique structural features enable it to serve as a building block for a wide range of pharmacologically active compounds. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.